1-(4-chlorobenzyl)-N-(6-methylbenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H16ClN3O2S/c1-13-4-9-17-18(11-13)28-21(23-17)24-19(26)16-3-2-10-25(20(16)27)12-14-5-7-15(22)8-6-14/h2-11H,12H2,1H3,(H,23,24,26)
• InChI Key: VDNLHSCVQZWKNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CN(C3=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN3O2S
• Molecular Weight: 409.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the reaction of omega-chloroalkyl isocyanates or isothiocyanate with active methylene compounds, leading to a variety of heterocyclic compounds. Such processes, facilitated by catalysts like Et3N or Na, yield derivatives including oxazolidines, thiazolidines, oxazines, and others under specific conditions (Basheer & Rappoport, 2006). Microwave-assisted synthesis methods also present an environmentally benign and rapid approach to synthesizing complex carboxamide derivatives with significant yields (Raval, Naik, & Desai, 2012).

Molecular Structure Analysis

Structural investigation of these compounds is often conducted using IR, NMR (1H, 13C, and 2D), and mass spectra. The presence of stereogenic centers and the configuration of these centers can be determined through spectroscopic analysis, including 1H NMR analysis of coupling constants and 2D nuclear overhauser enhancement spectroscopy (NOESY) experiments (Demir-Ordu, Demir-Dündar, & Özkırımlı, 2015).

Chemical Reactions and Properties

Compounds with similar structures undergo various chemical reactions, including alkylation, cyclization, and desulfurization, to yield cyclic and bicyclic structures with diverse functionalities. The reaction mechanisms often involve initial attack by an anion on the N=C=X moiety, leading to cyclization and tautomerization processes that result in the formation of heterocyclic compounds (Haiza et al., 2000).

Physical Properties Analysis

The physical properties of these compounds, including solubility, melting point, and crystalline structure, are essential for understanding their behavior in various environments. For instance, the crystallographic analysis of similar compounds reveals intermolecular hydrogen bonding patterns that contribute to their solid-state structure and stability (Zhang et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity towards other compounds, stability under various conditions, and potential for undergoing further chemical transformations, are critical for applications in synthesis and drug design. Compounds of this nature often display significant biological activity, underscoring the importance of detailed chemical property analysis (Kolisnyk et al., 2015).

Scientific Research Applications

• Synthesis and Chemical Properties : Research has focused on synthesizing novel pyrido and pyrimidine derivatives, including compounds similar to the one . These studies have explored various synthetic routes and chemical reactions to create diverse heterocyclic compounds with potential biological activities (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Biological Activities : Some studies have synthesized new heterocyclic compounds, including benzothiazole derivatives, and evaluated them for their biological activities, such as anti-inflammatory and analgesic properties. These compounds have been assessed for COX-1/COX-2 inhibition, analgesic activity, and anti-inflammatory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : Various studies have synthesized novel compounds with structures similar to the chemical and evaluated their antimicrobial activity. These compounds have shown significant activities against bacterial and fungal strains, indicating their potential as antimicrobial agents (Youssef, Azab, & Youssef, 2012).

• Pharmacological Potential : There is ongoing research into the development of novel compounds for pharmacological applications. These studies aim to create new molecules with potential therapeutic benefits, including analgesic, anti-inflammatory, and antimicrobial properties, by exploring different chemical structures and modifications (Krauze, Vilums, Sīle, & Duburs, 2007).

• Chemical Modification and Analysis : Further research includes the synthesis of similar compounds and their subsequent modification and analysis. These studies often involve advanced techniques like microwave-assisted synthesis and NMR spectroscopy to optimize the synthesis process and analyze the resulting compounds (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).